Cas no 905809-10-1 (5-Methyl-4-(phenoxymethyl)isoxazole-3-carboxylic acid)

• Product Name: 5-Methyl-4-(phenoxymethyl)isoxazole-3-carboxylic acid
• CAS No: 905809-10-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 3056529
• PubChem ID: 8027537
• Update Time: 2025-07-30

5-Methyl-4-(phenoxymethyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(phenoxymethyl)isoxazole-3-carboxylic acid
• 5-methyl-4-(phenoxymethyl)isoxazole-3-carboxylic acid;
• AKOS000265863
• 905809-10-1
• 5-Methyl-4-(phenoxymethyl)-3-isoxazolecarboxylic acid, AldrichCPR
• DTXSID101212112
• STK256658
• LS-01708
• EN300-92876
• MFCD06805569
• 5-Methyl-4-(phenoxymethyl)-3-isoxazolecarboxylic acid
• BBL038214
• ALBB-004568
• 5-methyl-4-(phenoxymethyl)isoxazole-3-carboxylicacid
• 5-methyl-4-(phenoxymethyl)-1,2-oxazole-3-carboxylic acid
• H23506

• MDL： MFCD06805569
• Inchi： 1S/C12H11NO4/c1-8-10(11(12(14)15)13-17-8)7-16-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： ANYZXRACRRTPTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56000
• LogP: 2.26020

5-Methyl-4-(phenoxymethyl)isoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)